Cas no 80141-94-2 (4-Fluoro-2-(trifluoromethyl)phenylacetonitrile)

4-Fluoro-2-(trifluoromethyl)phenylacetonitrile structure
80141-94-2 structure
Product Name:4-Fluoro-2-(trifluoromethyl)phenylacetonitrile
CAS No:80141-94-2
MF:C9H5F4N
MW:203.13631606102
MDL:MFCD00061182
CID:60188
PubChem ID:2737602
Update Time:2025-08-04

4-Fluoro-2-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluoro-2-(trifluoromethyl)phenyl)acetonitrile
    • 2-Trifluoromethyl-4-fluorobenzyl cyanide
    • 2-[4-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
    • 4-Fluoro-2-(trifluoromethyl)phenylacetonitrile
    • 5-Fluoro-2-(trifluoromethyl)phenylacetonitrile
    • CK2061
    • SCHEMBL958307
    • AS-45859
    • DTXSID00372173
    • AKOS015955975
    • MFCD00061182
    • 4-fluoro-2-(trifluoromethyl)phenyl-acetonitrile
    • 4-Fluoro-2-(trifluoromethyl)phenylacetonitrile, 97%
    • 80141-94-2
    • EN300-1933260
    • YTIAVOXEDRIPNR-UHFFFAOYSA-N
    • 2-(Trifluoromethyl)-4-Fluorobenzyl Cyanide
    • A839852
    • CS-0269260
    • FT-0618452
    • 4-Fluoro-2-(trifluoromethyl)benzeneacetonitrile (ACI)
    • (4-Fluoro-2-trifluoromethylphenyl)acetonitrile
    • 4-Fluoro-2-(trifluoromethyl)benzyl cyanide, 2-(Cyanomethyl)-5-fluorobenzotrifluoride
    • DB-056413
    • MDL: MFCD00061182
    • Inchi: 1S/C9H5F4N/c10-7-2-1-6(3-4-14)8(5-7)9(11,12)13/h1-2,5H,3H2
    • InChI Key: YTIAVOXEDRIPNR-UHFFFAOYSA-N
    • SMILES: N#CCC1C(C(F)(F)F)=CC(F)=CC=1

Computed Properties

  • Exact Mass: 203.03600
  • Monoisotopic Mass: 203.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.364 g/mL at 25 °C(lit.)
  • Boiling Point: 222-223 °C(lit.)
  • Flash Point: Fahrenheit: 224.6 ° f
    Celsius: 107 ° c
  • Refractive Index: n20/D 1.451(lit.)
  • PSA: 23.79000
  • LogP: 2.91058
  • Solubility: Not determined

4-Fluoro-2-(trifluoromethyl)phenylacetonitrile Security Information

  • Hazard Statement: Toxic
  • Hazardous Material transportation number:3276
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: T
  • HazardClass:TOXIC
  • Safety Term:S26-S36/37/39-S45
  • Risk Phrases:R20/21/22

4-Fluoro-2-(trifluoromethyl)phenylacetonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Fluoro-2-(trifluoromethyl)phenylacetonitrile Pricemore >>

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